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Compound of Interest

Compound Name: 2-Bromo-4-butanolide

Cat. No.: B017668 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-4-butanolide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-4-butanolide (CAS No. 5061-21-2). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-4-butanolide is classified as a substance that causes skin, eye, and respiratory

irritation. It is imperative to use appropriate personal protective equipment (PPE) to prevent

exposure.
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PPE Category Minimum Requirement
Recommended
Specifications

Hand Protection Chemical-resistant gloves

Nitrile or Neoprene gloves. For

extended contact, consider

Butyl rubber gloves.[1][2][3][4]

[5]

Eye Protection Chemical safety goggles

Snug-fitting goggles providing

a complete seal around the

eyes. A face shield should be

worn in addition to goggles

when there is a splash hazard.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn. For operations

with a higher risk of splashes,

a chemically resistant apron

over the lab coat is

recommended.

Respiratory Protection Use in a well-ventilated area

For operations that may

generate vapors or aerosols,

such as heating or creating

solutions, a respirator is

required.[6] See the table

below for specific

recommendations.
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Condition Respirator Type
Assigned Protection
Factor (APF)

Handling small quantities in a

certified chemical fume hood
Not typically required N/A

Potential for aerosol/vapor

generation (e.g., heating,

sonicating)

Air-purifying respirator with

organic vapor cartridges

10 (Half-mask) or 50 (Full-

face)[7][8]

Spill cleanup

Air-purifying respirator with

organic vapor cartridges and

P95 particulate filters

10 (Half-mask) or 50 (Full-

face)[9][10]

Unknown concentrations or

emergency situations

Supplied-Air Respirator (SAR)

or Self-Contained Breathing

Apparatus (SCBA)

>50

Operational Plan for Safe Handling
A systematic approach is crucial when working with 2-Bromo-4-butanolide. The following

workflow outlines the key steps from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-4-butanolide
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Disposal Plan
As a halogenated organic compound, 2-Bromo-4-butanolide and any materials contaminated

with it must be disposed of as hazardous waste.[11][12] Improper disposal, such as pouring

down the drain, is prohibited.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all liquid waste containing 2-Bromo-4-butanolide in a designated, leak-proof, and

chemically compatible container. The container should be clearly labeled "Hazardous

Waste: Halogenated Organic Compounds" and list 2-Bromo-4-butanolide as a

constituent.[13]

Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be

collected in a separate, clearly labeled, sealed plastic bag or container.

Waste Storage:

Keep waste containers tightly closed except when adding waste.

Store waste containers in a designated and properly segregated satellite accumulation

area within the laboratory.

Ensure that incompatible waste streams are not stored together. 2-Bromo-4-butanolide is

incompatible with strong bases and reducing agents.[14]

Waste Pickup:

Once the waste container is full or is no longer being added to, arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Complete all necessary waste pickup forms as required by your institution.

Emergency Procedures
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Spill Response:

Small Spills (manageable by trained lab personnel):

Evacuate non-essential personnel from the immediate area.

Wear the appropriate PPE, including respiratory protection.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully collect the absorbed material into a designated hazardous waste container.

Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.

Large Spills:

Evacuate the laboratory immediately and alert others in the vicinity.

If safe to do so, close the laboratory doors to contain vapors.

Contact your institution's emergency response team or EHS.[11]

Exposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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